Cas no 2171423-04-2 ((2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171423-04-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6011945
• PubChem ID: 165812910
• Update Time: 2025-07-16

(2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• 2171423-04-2
• (2S)-3-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• EN300-1480193

• Inchi： 1S/C27H32N2O5/c1-16(2)23(14-25(30)28-24(26(31)32)13-17-11-12-17)29-27(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23?,24-/m0/s1
• InChI Key： LHWQIVVDEKCVSW-CGAIIQECSA-N
• SMILES： OC([C@H](CC1CC1)NC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171423-04-2 and Product Name: (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

The compound with the CAS number 2171423-04-2 and the product name (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining a favorable pharmacokinetic profile. The structure of (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid aligns well with these requirements, as it features a chiral center that can be exploited to enhance selectivity and reduce toxicity. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its potential as a pharmacophore, providing stability and facilitating interactions with biological targets.

One of the most compelling aspects of this compound is its potential in the treatment of various diseases. Current research indicates that it may exhibit inhibitory effects on certain enzymes and receptors that are implicated in metabolic disorders, inflammation, and cancer. The cyclopropyl moiety, in particular, has been shown to improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug design.

Recent studies have demonstrated the efficacy of similar compounds in preclinical models, where they have shown promise in reducing inflammation and modulating immune responses. The (2S) configuration of the amine group in this compound is particularly noteworthy, as it has been associated with improved pharmacological activity in several therapeutic areas. This configuration allows for optimal interactions with biological targets, enhancing both potency and selectivity.

The fluoren-9-yl methoxycarbonyl group is another critical feature of this compound. This moiety not only contributes to its structural stability but also enhances its solubility and bioavailability. These properties are essential for ensuring that the compound can be effectively delivered to target sites within the body, thereby maximizing its therapeutic efficacy.

In addition to its potential therapeutic applications, this compound also exhibits interesting chemical properties that make it valuable for research purposes. Its complex structure provides a rich scaffold for further chemical modifications, allowing researchers to explore new derivatives with enhanced biological activity. The presence of multiple functional groups also makes it a versatile tool for studying enzyme mechanisms and developing new synthetic methodologies.

The development of novel pharmaceuticals often involves a multi-step synthesis process, each step requiring careful optimization to ensure high yield and purity. The synthesis of (2S)-3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid is no exception. Researchers have employed advanced synthetic techniques to construct its intricate framework while maintaining high enantiomeric purity. These efforts have resulted in a robust synthetic route that can be scaled up for industrial production.

One of the key challenges in pharmaceutical development is ensuring that a compound exhibits a favorable safety profile. Preliminary toxicology studies on this compound have shown encouraging results, indicating that it is well-tolerated at relevant doses. However, further studies are needed to fully assess its safety and efficacy before it can be considered for clinical use.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in computational modeling, high-throughput screening, and synthetic methodologies. These technologies have enabled researchers to identify and develop novel compounds more efficiently than ever before. The compound with CAS number 2171423-04-2 is a testament to these advancements, demonstrating how complex molecular structures can be designed and synthesized to meet specific pharmacological requirements.

As research progresses, it is expected that additional applications for this compound will be discovered. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. By leveraging cutting-edge technologies and innovative synthetic approaches, scientists are poised to unlock the full potential of this remarkable molecule.